Cas no 1603173-59-6 (tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate
• CAS No: 1603173-59-6
• MF: C₁₀H₁₉ClN₂O₄S
• MW: 298.786860704422
• MDL: MFCD31616749
• CID: 4607837
• PubChem ID: 114518365
• Update Time: 2025-08-05

tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-carboxylic acid, 4-(chlorosulfonyl)hexahydro-, 1,1-dimethylethyl ester
• tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate

• MDL： MFCD31616749
• Inchi： 1S/C10H19ClN2O4S/c1-10(2,3)17-9(14)12-5-4-6-13(8-7-12)18(11,15)16/h4-8H2,1-3H3
• InChI Key： MLPZHYQMQBAWIF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCN(S(Cl)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate

Comprehensive Overview of tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate (CAS No. 1603173-59-6)

tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate (CAS No. 1603173-59-6) is a highly specialized chemical intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound belongs to the diazepane family, characterized by its unique chlorosulfonyl and Boc-protected functional groups. Its molecular structure makes it a valuable building block for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate has surged due to its role in peptide coupling reactions and sulfonamide formation. Researchers frequently search for "Boc-protected diazepane derivatives" or "chlorosulfonyl applications in drug discovery," reflecting its relevance in medicinal chemistry. The compound’s stability under mild conditions and compatibility with solid-phase synthesis further enhance its utility in high-throughput screening platforms.

From an industrial perspective, CAS 1603173-59-6 is often discussed alongside trends like "green chemistry alternatives" and "scalable synthetic routes." Innovations in catalytic sulfonylation have reduced the environmental footprint of its production, aligning with the sustainability goals of modern pharmaceutical manufacturers. Analytical techniques such as HPLC purity testing and NMR characterization are critical for ensuring batch-to-batch consistency, a topic frequently queried in quality control forums.

The compound’s mechanistic versatility also positions it as a key player in covalent inhibitor design, a hot topic in targeted cancer therapies. Searches for "diazepane-based protease inhibitors" or "sulfonyl chloride reactivity" often lead to studies involving this intermediate. Its selective reactivity with amines and alcohols enables precise modifications, making it indispensable for structure-activity relationship (SAR) studies.

Regulatory compliance is another area of interest. While tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate is not classified as hazardous under standard protocols, proper handling guidelines (e.g., inert atmosphere storage) are emphasized in safety data sheets. Users often seek information on "compatible solvents for diazepane derivatives" or "Boc deprotection conditions," underscoring the need for detailed technical documentation.

In summary, CAS 1603173-59-6 exemplifies the intersection of synthetic efficiency and molecular diversity. Its applications span from small-molecule drug candidates to bioconjugation strategies, driven by evolving research in precision medicine and chemical biology. As the pharmaceutical industry advances toward fragment-based drug design, this compound’s role is poised to expand further.